Cas no 1040654-58-7 (2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide)

• Product Name: 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide
• CAS No: 1040654-58-7
• MF: C₂₀H₂₀FN₃O₃S
• MW: 401.454506874084
• CID: 5802326
• PubChem ID: 27377905
• Update Time: 2025-08-05

2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide
• 1040654-58-7
• VU0642968-1
• F5382-0670
• 2-[2-(2,5-dimethoxyanilino)-1,3-thiazol-4-yl]-N-[(4-fluorophenyl)methyl]acetamide
• AKOS024508189
• 2-(2-((2,5-dimethoxyphenyl)amino)thiazol-4-yl)-N-(4-fluorobenzyl)acetamide

• Inchi： 1S/C20H20FN3O3S/c1-26-16-7-8-18(27-2)17(10-16)24-20-23-15(12-28-20)9-19(25)22-11-13-3-5-14(21)6-4-13/h3-8,10,12H,9,11H2,1-2H3,(H,22,25)(H,23,24)
• InChI Key： GNOOVZSJMMQUMY-UHFFFAOYSA-N
• SMILES： S1C=C(CC(NCC2C=CC(=CC=2)F)=O)N=C1NC1C=C(C=CC=1OC)OC

Computed Properties

• Exact Mass: 401.12094084g/mol
• Monoisotopic Mass: 401.12094084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide

Professional Introduction to Compound with CAS No. 1040654-58-7 and Product Name: 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide

Compound with the CAS number 1040654-58-7 and the product name 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular structure incorporates a thiazole ring, which is a well-known pharmacophore in medicinal chemistry, known for its role in various bioactivities. Specifically, the presence of a dimethoxyphenyl group and a fluorophenyl moiety enhances the compound's interaction with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The thiazole core is a critical component, providing the necessary scaffold for biological activity. The amino group attached to the thiazole ring is another key feature, as it allows for further functionalization and interaction with biological systems. Additionally, the acetamide moiety contributes to the compound's solubility and pharmacokinetic properties, making it suitable for various drug delivery systems.

Recent research has highlighted the potential of this compound in addressing several therapeutic challenges. Studies have shown that derivatives of thiazole exhibit significant antimicrobial and anti-inflammatory properties. The dimethoxyphenyl group, in particular, has been identified as a key factor in modulating these activities by enhancing binding affinity to target proteins. Furthermore, the fluorophenyl substituent plays a crucial role in improving metabolic stability and bioavailability, which are essential factors for drug efficacy.

In clinical trials, early-stage compounds with similar structures have demonstrated promising results in treating inflammatory disorders and infections. The mechanism of action involves inhibition of specific enzymes or receptors that contribute to disease pathogenesis. For instance, the interaction between the thiazole ring and certain enzymes has been shown to disrupt inflammatory cascades, leading to reduced symptoms in animal models. Similarly, the fluorophenyl group has been observed to enhance binding to bacterial enzymes, contributing to its antimicrobial effects.

The development of this compound aligns with current trends in pharmaceutical innovation, where targeting multiple biological pathways simultaneously is becoming increasingly important. By incorporating both dimethoxyphenyl and fluorophenyl groups, the compound is designed to interact with multiple targets, providing a more comprehensive therapeutic approach. This strategy is particularly relevant in treating complex diseases where single-target inhibition may not be sufficient.

From a chemical biology perspective, understanding the interactions between this compound and its biological targets is crucial for optimizing its therapeutic potential. Advanced techniques such as X-ray crystallography and computational modeling have been employed to elucidate these interactions at an atomic level. These studies have provided valuable insights into how modifications to the dimethoxyphenyl, fluorophenyl, and acetamide groups can fine-tune bioactivity.

The future prospects of this compound are promising, with ongoing research aimed at improving its pharmacological properties. Efforts are focused on enhancing its selectivity, reducing potential side effects, and optimizing its pharmacokinetic profile. Additionally, exploring new synthetic routes could lead to more cost-effective production methods, making it accessible for broader clinical use.

In conclusion, compound with CAS No. 1040654-58-7 and product name 2-{2-[(2,5-dimethoxyphenyl)amino]-1,3-thiazol-4-yl}-N-[(4-fluorophenyl)methyl]acetamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential therapeutic applications make it a valuable asset in ongoing drug discovery efforts. As research continues to uncover new insights into its mechanisms of action and optimize its properties, this compound holds great promise for addressing various medical challenges.